Cas no 735275-08-8 (cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-08-8
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 1761191
• PubChem ID: 53471366
• Update Time: 2025-06-29

cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(2-METHOXYPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,3S)-3-[2-(2-methoxyphenyl)-2-oxo-ethyl]cyclohexane-1-carboxylic acid
• LogP
• cis-3-[2-(2-Methoxyphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• DB-187018
• 735275-08-8
• cis-3-[2-(2-Methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid; 95%
• (1S,3R)-3-[2-(2-methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• rel-(1R,3S)-3-[2-(2-Methoxyphenyl)-2-oxoethyl]cyclohexanecarboxylic acid
• CIS-3-[2-(2-METHOXYPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• DTXSID201150226
• cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319801
• Inchi： 1S/C16H20O4/c1-20-15-8-3-2-7-13(15)14(17)10-11-5-4-6-12(9-11)16(18)19/h2-3,7-8,11-12H,4-6,9-10H2,1H3,(H,18,19)/t11-,12+/m1/s1
• InChI Key： GFMAWZSSKWVZJE-NEPJUHHUSA-N
• SMILES： OC([C@H]1CCC[C@@H](CC(C2C=CC=CC=2OC)=O)C1)=O

Computed Properties

• Exact Mass: 276.13600
• Monoisotopic Mass: 276.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 3.15900

Additional information on cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Introduction to cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-08-8)

cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 735275-08-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an ester moiety and a cyclohexane ring, makes it a versatile candidate for further chemical manipulation and biological evaluation.

The structural motif of cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid incorporates a 2-methoxyphenyl substituent, which is known for its role in modulating pharmacokinetic properties and enhancing binding affinity to biological targets. This aromatic ring system, combined with the cyclohexane scaffold, contributes to the compound's overall conformational flexibility, a critical factor in determining its interaction with biological macromolecules. The cis configuration of the cyclohexane ring further influences the spatial orientation of substituents, potentially affecting receptor binding and metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The cyclohexane derivative described here aligns with this trend, as it combines elements of structural complexity with functional diversity. The 2-oxoethyl group introduces a carbonyl moiety that can participate in hydrogen bonding or form salt bridges with biological targets, enhancing the compound's pharmacological profile. Such structural features are often exploited in the design of small-molecule inhibitors and modulators.

Current research in medicinal chemistry emphasizes the importance of rational drug design, leveraging computational methods and high-throughput screening to identify promising candidates. cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid represents a compound that could be explored through these approaches. Its molecular architecture suggests potential interactions with enzymes and receptors involved in key biological pathways, making it a valuable scaffold for further investigation.

The methoxyphenyl substituent is particularly noteworthy, as methoxy aromatic compounds have been extensively studied for their pharmacological properties. The methoxy group can influence electronic distribution within the aromatic ring, affecting both lipophilicity and reactivity. This feature makes it an attractive component in the design of molecules targeting neurological disorders, where precise modulation of receptor activity is essential. Additionally, the presence of an ester group provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

From a synthetic perspective, cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid presents an interesting challenge due to its complex stereochemistry. The synthesis would likely involve multi-step reactions, including cyclohexane ring formation, functional group introduction, and stereocontrol at multiple centers. Advances in synthetic methodology have enabled more efficient and selective constructions of such molecules, making their preparation more feasible than ever before.

The compound's potential relevance extends beyond academic research; it may find applications in industrial settings where novel intermediates are required for drug development programs. Pharmaceutical companies often seek out structurally unique molecules that can serve as building blocks for next-generation therapeutics. The combination of functional groups in cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid makes it a promising candidate for such purposes.

In conclusion, cis-3-2-(2-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-08-8) is a structurally intricate compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups and stereochemical features positions it as a valuable scaffold for further exploration. As computational chemistry and synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.